Cas no 2593-59-1 (1,4-Naphthalenedione,2-methyl-3-[(phenylmethyl)thio]-)
2593-59-1 structure
Product Name:1,4-Naphthalenedione,2-methyl-3-[(phenylmethyl)thio]-
CAS No:2593-59-1
MF:C18H14O2S
MW:294.367563724518
CID:279415
PubChem ID:248894
Update Time:2025-04-19
1,4-Naphthalenedione,2-methyl-3-[(phenylmethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione,2-methyl-3-[(phenylmethyl)thio]-
- 2-benzylsulfanyl-3-methylnaphthalene-1,4-dione
- 2-(benzylsulfanyl)-3-methylnaphthalene-1,4-dione
- 2-Benzylmercapto-3-methyl-[1,4]naphthochinon
- 2-benzylsulfanyl-3-methyl-[1,4]naphthoquinone
- AC1L6NBQ
- AC1Q6BFR
- AE-406
- CTK4F6788
- NSC66457
- SureCN2599207
- NSC-66457
- NCI60_022262
- HMS3085P18
- MLS002693576
- CHEMBL1732365
- AE-406/41056674
- DTXSID50290090
- 2593-59-1
- SMR001559524
- SCHEMBL2599207
- 2-(benzylsulfanyl)-3-methylnaphthoquinone
-
- Inchi: 1S/C18H14O2S/c1-12-16(19)14-9-5-6-10-15(14)17(20)18(12)21-11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
- InChI Key: DVPALWYMAIMQJF-UHFFFAOYSA-N
- SMILES: S(CC1C=CC=CC=1)C1C(C2C=CC=CC=2C(C=1C)=O)=O
Computed Properties
- Exact Mass: 294.07152
- Monoisotopic Mass: 294.071
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- Density: 1.27
- Boiling Point: 455.8°Cat760mmHg
- Flash Point: 197.2°C
- Refractive Index: 1.658
- PSA: 34.14
- LogP: 4.27300
1,4-Naphthalenedione,2-methyl-3-[(phenylmethyl)thio]- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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